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Compound of Interest

Compound Name:
2-Cyano-2'-morpholinomethyl

benzophenone

CAS No.: 898750-05-5

Cat. No.: B1613701

Get Quote

Executive Summary & Immediate Directives
Do not dispose of this compound down the drain. 2-Cyano-2'-morpholinomethyl
benzophenone is a complex organic intermediate combining a photo-active benzophenone

core, a basic morpholine ring, and a nitrile (cyano) group.[1][2] Its disposal requires strict

adherence to High-Toxicity Organic Waste protocols due to the potential for aquatic toxicity and

the chemical incompatibility of its functional groups.

Immediate Handling Rules:

Waste Class: Non-Halogenated Organic Solvent/Solid Waste (unless dissolved in

DCM/Chloroform).[1]

Critical Segregation:NEVER mix with strong acids or strong oxidizers.[1]

Disposal Method: High-temperature incineration via an approved hazardous waste

contractor.[1]
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Hazard Characterization (Functional Group
Analysis)
To understand the causality behind the disposal protocols, we must deconstruct the molecule

into its reactive moieties.[2] This analysis dictates the safety logic.[1]

Functional Group Hazard Profile Disposal Implication

Benzophenone Core

Photosensitizer; Potential

Carcinogen (Cat 1B); Chronic

Aquatic Toxicity.[1]

Must be incinerated to prevent

environmental accumulation.

[1] Keep waste containers

opaque or amber.[1]

Morpholine Ring

Basic (pH > 7);

Corrosive/Irritant; Hygroscopic.

[1]

DO NOT mix with acidic waste

streams.[1] Exothermic

neutralization can pressurize

waste drums.[1]

Nitrile (Cyano-)

Metabolic stability is generally

high for aryl nitriles, but

hydrolysis in strong acids can

theoretically release toxic

amides or traces of HCN.[1][2]

Strict Acid Segregation. Treat

as a "Cyanide-bearing organic"

precautionarily, though it is not

an inorganic cyanide salt.[1][2]

Expert Insight: While aryl nitriles are more stable than alkyl nitriles, the presence of the basic

morpholine nitrogen creates a molecule that can act as a Lewis base. Mixing this with strong

mineral acids (e.g., Sulfuric, Nitric) in a waste container can cause rapid heat generation and

potential spattering.[1][2]

Step-by-Step Disposal Protocols
A. Solid Waste (Pure Compound)
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Applicable for: Expired shelf stock, spilled solids, or synthesis cakes.[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk.[1]

Labeling: Mark clearly as "Hazardous Waste - Toxic Solid (Organic)."

Constituents: "2-Cyano-2'-morpholinomethyl benzophenone."[1]

Hazard Flags: Irritant, Environmental Toxin.[1][2]

Deactivation: Do not attempt to chemically deactivate the solid in the lab. Send for

incineration.

B. Liquid Waste (Mother Liquors/Solutions)
Applicable for: Reaction mixtures, HPLC effluent.[1][2]

Solvent Assessment:

Scenario A (Non-Halogenated): If dissolved in Methanol, Ethyl Acetate, or Toluene

Red Can (Flammable/Organic).[1][2]

Scenario B (Halogenated): If dissolved in DCM or Chloroform

Yellow Can (Halogenated).[1]

pH Check: Ensure the waste stream is Neutral or Basic (pH 7–10).[1]

Protocol: If the solution is acidic (from a workup), neutralize carefully with Sodium

Bicarbonate (NaHCO₃) before adding to the organic waste drum to prevent drum corrosion

or gas evolution.[1]

C. Contaminated Glassware (The "Triple Rinse"
Protocol)
Standard laboratory dishwashers are insufficient for benzophenone derivatives due to their

lipophilicity and adherence to glass.
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Primary Rinse: Rinse the flask 3x with a compatible solvent (Acetone or Ethanol).[1] Collect

these rinses into the Liquid Waste container (Section B).

Secondary Wash: Wash with warm soapy water (Alconox or similar).[1]

Prohibited Agents:DO NOT use Chromic Acid (Chromerge) or Aqua Regia.[1] The risk of

oxidizing the morpholine ring or hydrolyzing the nitrile is unnecessary and dangerous.

Waste Segregation Workflow (Visualized)
The following diagram illustrates the decision logic for disposing of this specific compound.
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Waste Generation:
2-Cyano-2'-morpholinomethyl benzophenone

Physical State?

Solid Waste Liquid/Solution

Segregate into
Solid Hazardous Waste Bin Is Solution Acidic?

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, EtOAc, Toluene)

Halogenated Waste Stream
(Incineration)

Organic Waste Stream
(Fuel Blending/Incineration)

No Neutralize with NaHCO3

Yes (pH < 7)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating waste streams containing 2-Cyano-2'-
morpholinomethyl benzophenone.

Regulatory & Compliance Data
When filling out waste manifests, use the following classifications. While this specific molecule

may not have a unique RCRA "U" or "P" code, it is regulated by its characteristics and

functional components.[1][2]

Regulatory Body Classification Code/Note

EPA (RCRA) Ignitable (if in solvent) D001 (If Flash Point < 60°C)

EPA (RCRA) Toxic (Characteristic)
Label as "Toxic Organic" due

to aquatic toxicity.[1]

DOT (Transport) Hazard Class 9

Environmentally Hazardous

Substance, Solid, N.O.S.[1][2]

(Benzophenone derivative).[1]

[3]

SARA Title III Section 313

Check threshold; Nitrile

compounds are often

reportable as "Cyanide

Compounds" depending on

state interpretation.[1]

Emergency Response (Spills)[1]
Scenario: Powder spill on benchtop.

PPE: Wear nitrile gloves (morpholine penetrates latex), safety goggles, and a lab coat.[1][2]

Containment: Do not dry sweep if dust generation is likely.[1] Cover with a damp paper towel

or oil-sorbent pad.[1]

Cleanup: Wipe up the solid.[1][4] Clean the surface with Acetone, then soap and water.[1][2]

Disposal: Place all cleanup materials (gloves, towels) into the Solid Hazardous Waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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